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Abstract: This technical guide provides an in-depth analysis of the potential carcinogenic risk
associated with N-nitroso-enalapril, a nitrosamine drug substance-related impurity (NDSRI) of
the angiotensin-converting enzyme (ACE) inhibitor, enalapril. Following the heightened
regulatory scrutiny of nitrosamine impurities in pharmaceuticals, this document synthesizes the
current understanding of N-nitroso-enalapril, including its formation, toxicological evaluation,
analytical detection, and risk assessment. Quantitative data are presented in structured tables,
and key experimental and logical frameworks are visualized using diagrams. This guide is
intended to be a comprehensive resource for professionals involved in the development,
manufacturing, and quality control of enalapril-containing drug products.

Introduction to N-nitroso-enalapril

N-nitroso-enalapril is the N-nitrosated derivative of enalapril, an ACE inhibitor widely
prescribed for the treatment of hypertension and heart failure. Like other nitrosamines, N-
nitroso-enalapril is classified as a potential human carcinogen, necessitating a thorough risk
assessment and control strategy to ensure patient safety.[1][2] The presence of a secondary
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amine in the enalapril molecule makes it susceptible to nitrosation, a chemical reaction that can
lead to the formation of N-nitroso-enalapril under certain conditions. This document will
explore the factors contributing to its formation, its toxicological profile, and the methodologies
for its detection and control.

Formation and Chemistry

N-nitroso-enalapril (Chemical Name: N-((S)-1-ethoxy-1-oxo0-4-phenylbutan-2-yl)-N-nitroso-L-
alanyl-L-proline) is formed from the reaction of enalapril with a nitrosating agent.[2] This
reaction typically occurs when a secondary amine, present in the enalapril structure, comes
into contact with nitrous acid (HNOz2), which can be formed from nitrites (NO2"~) under acidic
conditions.

Several factors can contribute to the formation of N-nitroso-enalapril in the drug substance or
product:

» Presence of Nitrosating Agents: Contamination of raw materials, solvents, or excipients with
nitrites or other nitrosating agents.

e Process Conditions: The manufacturing process, including reaction conditions and
purification steps, can influence the formation of nitrosamines.

» Degradation: Degradation of the drug substance or excipients over time can also lead to the
formation of nitrosamines.

» Storage Conditions: Inappropriate storage conditions, such as high temperature and
humidity, may promote the formation of N-nitroso-enalapril.

The following diagram illustrates the general chemical pathway for the formation of N-nitroso-
enalapril.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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